Cas no 104752-68-3 (5-nitro-4-(trifluoromethyl)-1H-Imidazole)
104752-68-3 structure
Product Name:5-nitro-4-(trifluoromethyl)-1H-Imidazole
CAS No:104752-68-3
MF:C4H2F3N3O2
MW:181.072790622711
CID:1097434
Update Time:2024-07-27
5-nitro-4-(trifluoromethyl)-1H-Imidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-nitro-4-(trifluoromethyl)-1H-Imidazole
- 1H-Imidazole, 5-nitro-4-(trifluoromethyl)-
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- Inchi: 1S/C4H2F3N3O2/c5-4(6,7)2-3(10(11)12)9-1-8-2/h1H,(H,8,9)
- InChI Key: UQCNETBTYHDHNS-UHFFFAOYSA-N
- SMILES: C1NC([N+]([O-])=O)=C(C(F)(F)F)N=1
Experimental Properties
- Density: 1.702±0.06 g/cm3(Predicted)
- Melting Point: 190-192 °C
- Boiling Point: 357.5±42.0 °C(Predicted)
- pka: 5.39±0.10(Predicted)
5-nitro-4-(trifluoromethyl)-1H-Imidazole Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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